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Compound of Interest

Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881

An In-depth Technical Guide to Bis(dimethylamino)dimethylsilane

Abstract

This technical guide provides a comprehensive overview of
bis(dimethylamino)dimethylsilane (BDMADMS), a versatile organosilicon compound with
significant applications in chemical synthesis, materials science, and analytics. Addressed to
researchers, scientists, and professionals in drug development, this document details the
compound's chemical and physical properties, synthesis methodologies, and key applications.
It includes summaries of experimental protocols and visual diagrams of core processes to
facilitate understanding and practical implementation.

Introduction

Bis(dimethylamino)dimethylsilane, also known as hexamethylsilanediamine, is an
aminosilane compound characterized by a central silicon atom bonded to two dimethylamino
groups and two methyl groups.[1][2] Its high reactivity makes it a valuable reagent and
precursor in various fields.[1] In organic synthesis, it serves as an effective silylating agent for
protecting reactive functional groups such as alcohols, amines, and carboxylic acids.[3][4] For
materials science and electronics, it is a key precursor in the deposition of silicon-based thin
films through processes like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition
(ALD).[2][5] Furthermore, its utility extends to analytical chemistry as a derivatization reagent
for gas chromatography (GC) and to nanotechnology for the functionalization of nanoparticles,
which has implications for drug delivery and diagnostics.[1][6]
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Chemical and Physical Properties

Bis(dimethylamino)dimethylsilane is a clear, colorless to straw-colored liquid with a distinct
acrid, amine-like odor.[7][8] It is sensitive to moisture and hydrolyzes rapidly in the presence of
water or protic solvents.[3][5][8]

Table 1: Physicochemical Properties of Bis(dimethylamino)dimethylsilane

Property Value References
Molecular Formula CeH1sN2Si [11[71[°]
Molecular Weight 146.31 g/mol [L1107181191
CAS Number 3768-58-9 [11[71[9]

Clear colorless to straw-
Appearance . [L1[51[71[8]
colored liquid

Density 0.809 - 0.81 g/mL at 25 °C [11151181[1.0]
Boiling Point 128-129 °C [1105]18]1[10]
Melting Point -98 °C [1][5]18][10]
Flash Point -7°Cto-3°C [31[8][10]
Vapor Pressure 1.0 mmHg at 20 °C [51[7][10]

| Refractive Index | n20/D 1.41 - 1.418 |[1][8][11] |

Synthesis and Logical Relationships

The synthesis of aminosilanes like bis(dimethylamino)dimethylsilane generally involves the
reaction of a chlorosilane with a corresponding amine. The following diagram illustrates the
typical synthesis pathway.
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Dichlorodimethylsilane Dimethylamine
(CH3)2SiClz (CHs)2NH
2 eq.

Bis(dimethylamino)dimethylsilane Dimethylammonium Chloride
[(CH3)2N]2Si(CHs)2 [(CH3)2NH2]CI
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End: Hydrophobic Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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